8-cyclohexyl-1,7-dimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-cyclohexyl-4,7-dimethyl-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H32N6O2/c1-16-15-27-18-19(23-21(27)28(16)17-9-5-3-6-10-17)24(2)22(30)26(20(18)29)14-13-25-11-7-4-8-12-25/h15,17H,3-14H2,1-2H3
• InChI Key: WWSCEHDZRQWBSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4CCCCC4)N(C(=O)N(C3=O)CCN5CCCCC5)C
• Molecular Formula: C22H32N6O2
• Molecular Weight: 412.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a piperidine ring, an imidazole ring, and a purine dione structure. Piperidine derivatives are known to be present in more than twenty classes of pharmaceuticals. Imidazole and purine structures are also common in many biologically active compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Piperidine derivatives can have a wide range of properties depending on their specific substituents.

Future Directions

Piperidine derivatives are a significant area of research in the pharmaceutical industry, and new methods for their synthesis and new applications for these compounds are continually being explored. Future research may focus on developing more efficient synthesis methods, exploring the biological activity of these compounds, and developing new drugs based on these structures.